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Compound of Interest

Compound Name: Emixustat Hydrochloride

Cat. No.: B560035 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential guidance on the

personal protective equipment (PPE), handling procedures, and disposal of Emixustat
Hydrochloride, a visual cycle modulator. The following information is based on general safety

guidelines for hazardous drugs and available data for Emixustat Hydrochloride.

Hazard Identification and Classification
Emixustat Hydrochloride is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS):

Hazard Class Hazard Statement GHS Code

Acute toxicity, Oral Harmful if swallowed H302

Skin corrosion/irritation Causes skin irritation H315

Serious eye damage/eye

irritation
Causes serious eye irritation H319

Specific target organ toxicity —

Single exposure
May cause respiratory irritation H335
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Consistent with guidelines for handling hazardous drugs, the following PPE is recommended

when working with Emixustat Hydrochloride.[1][2]

PPE Category Item Specification

Hand Protection Gloves

Two pairs of chemotherapy-

rated, powder-free, disposable

gloves.[1]

Body Protection Gown

Disposable, lint-free, long-

sleeved gown that is resistant

to hazardous drugs.[1]

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles and

a face shield should be worn to

protect against splashes.

Respiratory Protection Respirator

A NIOSH-approved respirator

(e.g., N95) should be used

when handling the powder

form to avoid inhalation.[3]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling Emixustat
Hydrochloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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